Cas no 81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-)
81326-09-2 structure
Product Name:Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
CAS No:81326-09-2
MF:C17H18O8
MW:350.320025920868
CID:704150
PubChem ID:71420996
Update Time:2025-04-19
Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
- 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxybenzoic acid
- 2,6-dimethoxy-4-(2',6'-dimethoxy-4'-carboxyphenoxy)phenol
- 81326-09-2
- DTXSID40840169
-
- Inchi: 1S/C17H18O8/c1-21-11-7-10(8-12(22-2)15(11)18)25-16-13(23-3)5-9(17(19)20)6-14(16)24-4/h5-8,18H,1-4H3,(H,19,20)
- InChI Key: ACQYRYSQZIXFDV-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=C(C=1)OC)O)OC)C1C(=CC(C(=O)O)=CC=1OC)OC
Computed Properties
- Exact Mass: 350.10016753g/mol
- Monoisotopic Mass: 350.10016753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 104Ų
Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-) Related Products
- 645-08-9(Isovanillic acid)
- 5409-31-4(3,4-Diethoxybenzoic acid)
- 121-34-6(Vanillic acid)
- 6970-19-0(3,4,5-Triethoxybenzoic acid)
- 3535-30-6(4-Ethoxy-3-methoxybenzoic acid)
- 3934-84-7(3-O-Methylgallic acid)
- 530-57-4(Syringic acid)
- 2651-55-0(3-Ethoxy-4-methoxybenzoic acid)
- 118-41-2(3,4,5-Trimethoxybenzoic acid)
- 93-07-2(Veratric acid)
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